Cas no 316121-89-8 (2-Amino-4,6-dichlorobenzonitrile)
316121-89-8 structure
Product Name:2-Amino-4,6-dichlorobenzonitrile
CAS No:316121-89-8
Molecular Formula:C7H4N2Cl2
Molecular Weight:187.02606
MDL:MFCD09999803
CID:1006286
PubChem ID:18992806
2-Amino-4,6-dichlorobenzonitrile Properties
Names and Identifiers
-
- 2-Amino-4,6-dichlorobenzonitrile
- 2-Amino-4,6-dichloro-benzonitrile
- AG-L-22903
- AK102574
- ANW-62003
- CTK4G7434
- MolPort-016-578-767
- SureCN8968834
- 4,6-dichloro-2-aminobenzonitrile
- EN300-1240450
- 316121-89-8
- GZAHHXLOLGSNND-UHFFFAOYSA-N
- CS-0308551
- DB-068491
- DTXSID90597191
- AKOS015854753
- SCHEMBL8968834
-
- MDL： MFCD09999803
- InChIKey： GZAHHXLOLGSNND-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H4Cl2N2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2H,11H2
- SMILES： C1=C(C=C(C(=C1Cl)C#N)N)Cl
Computed Properties
- Exact Mass: 185.97532
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 185.9751535g/mol
- Heavy Atom Count: 11
- Complexity: 186
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
2-Amino-4,6-dichlorobenzonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF87511-50mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 50mg |
$262.00 | ||
| Aaron | AR00CM6B-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 1g |
$1296.00 | ||
| Alichem | A019096314-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Ambeed | A388787-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 1g |
$686.0 | ||
| Crysdot LLC | CD12084438-5g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 5g |
$823 | ||
| Enamine | EN300-1240450-0.05g |
2-amino-4,6-dichlorobenzonitrile |
316121-89-8 | 0.05g |
$215.0 | |||
| eNovation Chemicals LLC | K47782-1g |
Benzonitrile, 2-amino-4,6-dichloro- |
316121-89-8 | 95% | 1g |
$785 | 2022-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-50mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 50mg |
￥4639.00 | 2024-08-02 |
2-Amino-4,6-dichlorobenzonitrile Related Literature
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Lei Ni,Zhiquan Chen RSC Adv., 2022,12, 22623-22630
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Dan Ni,Yuanxun Chen,Haijun Song,Congcong Liu,Xiaowei Yang J. Mater. Chem. A, 2019,7, 1323-1333
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Shimeng Zhao,Yiqun Du,Cheng Xu,Wenyang Zhang,Jianxin Zhang New J. Chem., 2020,44, 10203-10206
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Dylan Wright,Selvapraba Selvarasah,Mehmet R. Dokmeci Lab Chip, 2007,7, 1272-1279
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K. Gracie,W. E. Smith,P. Yip,J. U. Sutter,D. J. S. Birch,D. Graham,K. Faulds Analyst, 2014,139, 3735-3743
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Mokhtar Nasrollahpour,Mohsen Vafaee,Mohammad Reza Hosseini,Hossein Iravani Phys. Chem. Chem. Phys., 2018,20, 29889-29895
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Michael Roos,Achim Breitruck,Harry E. Hoster,R. Jürgen Behm Phys. Chem. Chem. Phys., 2010,12, 818-822
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Li-Ping Lv,Chuanwei Zhi,Yun Gao,Xiaojie Yin,Yiyang Hu,Daniel Crespy,Yong Wang Nanoscale, 2019,11, 13996-14009
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:316121-89-8)2-Amino-4,6-dichlorobenzonitrile
Purity:99%
Quantity:1g
Price($):617.0